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Compound of Interest

Compound Name: AMG131

Cat. No.: B1664859

Application Notes and Protocols for AMG131

For Researchers, Scientists, and Drug Development Professionals

Introduction

AMG131, also known as INT131, is a potent and selective, non-thiazolidinedione (TZD)
modulator of the peroxisome proliferator-activated receptor y (PPARY).[1][2][3] It is a second-
generation selective PPARy modulator (SPPARM) developed to provide the therapeutic
benefits of insulin sensitization and glucose lowering for type 2 diabetes mellitus, while
minimizing the side effects associated with full PPARy agonists, such as edema and weight
gain.[2][3][4] AMG131 binds to PPARYy with a high affinity, having a Ki of approximately 10 nM.
[1][5] This binding occurs within the same pocket as TZDs but interacts with the receptor at
distinct points, leading to a unique conformational change and a differentiated pattern of gene
transcription.[1][2]

Physicochemical Properties
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Property Value

Synonyms INT131, T131, AMG 131, Ibrigampar[6][7][8][9]
Molecular Formula C21H12CI4N203S[5][6][8][9][10]

Molecular Weight 514.2 g/mol [5][8]

Appearance Solid powder[6][9]

CAS Number 315224-26-1[5][6][8][9]

Solubility Data

AMG131 is a hydrophobic compound with limited solubility in aqueous solutions. The following
tables provide solubility data for both in vitro and in vivo experimental preparations.

ble 1- Solubility § : licati

Solvent Concentration Notes

Ultrasonic assistance may be

DMSO 250 mg/mL required.[5]

1-10 mg/mL Sparingly soluble.[6]

Ethanol 0.1-1 mg/mL Slightly soluble.[6]
Water Not Soluble -[9]

Table 2: Formulations for In Vivo Applications

Formulation Achievable Concentration Notes

10% DMSO, 40% PEG300,

) = 2.08 mg/mL (4.05 mM) Results in a clear solution.[1]
5% Tween-80, 45% Saline

Results in a clear solution. Use

10% DMSO, 90% Corn Oill > 2.08 mg/mL (4.05 mM) with caution for dosing periods
longer than two weeks.[1]
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Stability and Storage

Proper storage of AMG131 is critical to maintain its integrity and activity for experimental use.

Table 3: Storage Recommendations

Storage )
Form Shelf Life Notes
Temperature
i For long-term storage.
Solid Powder -20°C 3years
[51[€]
For short-term
0-4°C 2 years storage; keep dry and
dark.[5][9]
Stable for a few
Ambient Stable for shipping weeks during ordinary
shipping.[9]
o Aliguot to avoid
Stock Solution (in
-80°C 6 months repeated freeze-thaw
solvent)
cycles.[1][5]
Aliquot to avoid
-20°C 1 month repeated freeze-thaw
cycles.[1][5]
_ _ It is recommended to
Working Solution (for
N/A Use same day prepare fresh for each

in vivo use)

experiment.[1]

Experimental Protocols

Protocol 1: Preparation of AMG131 Stock Solution (e.g.,
20.8 mg/mL in DMSO)

e Weigh the desired amount of solid AMG131 powder in a sterile conical tube.

e Add the appropriate volume of 100% DMSO to achieve the target concentration.
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« If precipitation occurs, gentle heating and/or sonication can be used to aid dissolution.[1]

e Once fully dissolved, aliquot the stock solution into smaller volumes in sterile cryovials to
prevent degradation from repeated freeze-thaw cycles.[1]

» Store the aliquots as recommended in Table 3.

Protocol 2: Preparation of AMG131 Working Solution for
In Vivo Administration (Aqueous-based)

This protocol is for preparing a 1 mL working solution with a final concentration of 2.08 mg/mL.

[1]

e Begin with a 20.8 mg/mL stock solution of AMG131 in DMSO.

e In a sterile tube, add 400 pL of PEG300.

e Add 100 pL of the 20.8 mg/mL DMSO stock solution to the PEG300 and mix thoroughly.
e Add 50 pL of Tween-80 and mix until the solution is homogeneous.

e Add 450 pL of saline to bring the final volume to 1 mL. Mix thoroughly.

e The final concentration will be 2.08 mg/mL in a vehicle of 10% DMSO, 40% PEG300, 5%
Tween-80, and 45% Saline.

This working solution should be prepared fresh on the day of use.[1]

Protocol 3: Preparation of AMG131 Working Solution for
In Vivo Administration (Oil-based)

This protocol is for preparing a 1 mL working solution with a final concentration of 2.08 mg/mL.

[1]
e Begin with a 20.8 mg/mL stock solution of AMG131 in DMSO.

e In a sterile tube, add 900 pL of corn oil.
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Add 100 pL of the 20.8 mg/mL DMSO stock solution to the corn oil.

Mix thoroughly until the solution is homogeneous.

The final concentration will be 2.08 mg/mL in a vehicle of 10% DMSO and 90% Corn Oil.

This working solution should be prepared fresh on the day of use.[1]

Mechanism of Action & Signaling Pathway

AMG131 is a selective modulator of PPARYy, a nuclear receptor that is a key regulator of
adipocyte differentiation and glucose homeostasis.[7] Upon binding, AMG131 induces a
conformational change in PPARYy, leading to the recruitment of a specific set of coactivators
and corepressors.[2][4][11] This AMG131-PPARy complex then forms a heterodimer with the
retinoid X receptor (RXR). The complete complex binds to PPAR response elements (PPRES)
on the DNA, which in turn modulates the transcription of target genes involved in glucose and
lipid metabolism.[4] This selective modulation is thought to enhance insulin sensitivity, primarily
through the PI3K signaling pathway, leading to improved glycemic control.[12]

Extracellular Cytoplasm Nucleus

@ Binding & Activation | | PPARy/RXR | | Translocation | FAVEEIONESEE  Binds to DNA Regulates lodulation of JREERCIY improved Insulin Sensitivity

Heterodimer T & Glucose Homeostasis

Click to download full resolution via product page
Caption: AMG131 binds PPARYy, leading to gene transcription modulation.

Experimental Workflow

The following diagram outlines a general workflow for the preparation and use of AMG131 in
experiments.
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Caption: Workflow for preparing AMG131 solutions for experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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